![molecular formula C10H9F3N4O B1443133 2-[6-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]acetohydrazide CAS No. 1221792-29-5](/img/structure/B1443133.png)
2-[6-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]acetohydrazide
Overview
Description
2-[6-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]acetohydrazide, also known as TIPA, is a chemical compound with the molecular formula C10H9F3N4O . It has a molecular weight of 258.2 g/mol .
Synthesis Analysis
A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines, which includes TIPA, has been developed . This method involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation . The process is reasonably fast, very clean, high yielding, simple to work up, and environmentally benign .Molecular Structure Analysis
The InChI code for TIPA is 1S/C10H9F3N4O/c11-10(12,13)6-1-2-8-15-7(3-9(18)16-14)5-17(8)4-6/h1-2,4-5H,3,14H2,(H,16,18) . The SMILES string is FC(F)(F)C(C=C1)=CN2C1=NC(CCN)=C2 .Physical And Chemical Properties Analysis
TIPA is a solid substance . It has a melting point of 222 degrees Celsius .Scientific Research Applications
Pharmacological Research: Sedative-Hypnotic Agents
This compound is structurally related to imidazo[1,2-a]pyridines, which are known for their sedative-hypnotic properties. Derivatives like zolpidem are used to treat short-term insomnia by blocking γ-aminobutyric acid receptors . Research into similar compounds could lead to the development of new medications with potentially fewer side effects.
Antibacterial and Antifungal Applications
Imidazo[1,2-a]pyridine derivatives exhibit a broad spectrum of biological activity, including antibacterial and antifungal effects . This makes them valuable for the development of new antimicrobial agents, especially in the face of rising antibiotic resistance.
Antiviral Research
These derivatives also show promise in antiviral therapy. Their ability to interfere with viral replication makes them candidates for the treatment of various viral infections . Ongoing research may uncover specific mechanisms by which they can be used to combat viruses.
Anti-inflammatory Drug Development
The anti-inflammatory properties of imidazo[1,2-a]pyridine derivatives are another area of interest. They could be used to develop new anti-inflammatory drugs that may be more effective or have fewer side effects than current treatments .
Cancer Treatment
Some studies suggest that imidazo[1,2-a]pyridine derivatives could be effective in treating certain types of cancer . Research is focused on understanding how these compounds can be used to target and kill cancer cells without harming healthy tissue.
Cardiovascular Disease Management
There is potential for these compounds to be used in managing cardiovascular diseases. Their effects on various biological pathways could lead to new treatments for conditions like hypertension and heart failure .
Neurodegenerative Disease Research
Finally, imidazo[1,2-a]pyridine derivatives are being explored for their potential in treating neurodegenerative diseases such as Alzheimer’s . They may offer new approaches to managing symptoms or slowing disease progression.
Safety and Hazards
properties
IUPAC Name |
2-[6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]acetohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9F3N4O/c11-10(12,13)6-1-2-8-15-7(3-9(18)16-14)5-17(8)4-6/h1-2,4-5H,3,14H2,(H,16,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BXPIUMAVBGACLH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=CN2C=C1C(F)(F)F)CC(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9F3N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201167916 |
Source
|
| Record name | 6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-acetic acid hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201167916 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[6-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]acetohydrazide | |
CAS RN |
1221792-29-5 |
Source
|
| Record name | 6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-acetic acid hydrazide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1221792-29-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-acetic acid hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201167916 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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